![molecular formula C16H17N5O2S B2838967 N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide CAS No. 2034373-53-8](/img/structure/B2838967.png)
N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a tetrahydropyran ring, a pyrazole ring, and a benzo[c][1,2,5]thiadiazole ring .
Synthesis Analysis
While specific synthesis methods for this compound were not found, the synthesis of similar compounds often involves reactions like the Suzuki coupling reaction . This reaction is used for the preparation of heteroaryl scaffolds via the formation of C-C bonds .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The tetrahydropyran ring is a six-membered ring with one oxygen atom . The pyrazole ring is a five-membered ring with two nitrogen atoms . The benzo[c][1,2,5]thiadiazole ring is a fused ring system containing a benzene ring and a [1,2,5]thiadiazole ring .
Scientific Research Applications
Antibacterial Agents
Research on compounds with similar structural frameworks, such as pyrazole derivatives, has shown promising antibacterial activity, especially against pathogens like Staphylococcus aureus and Bacillus subtilis. These compounds' synthesis and structure-activity relationships (SAR) highlight their potential as novel antibacterial agents, indicating a broad area of application in combating bacterial infections (Palkar et al., 2017).
Carbonic Anhydrase Inhibitors
The synthesis and characterization of metal complexes with heterocyclic sulfonamides, including compounds structurally related to N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide, have been explored for their strong inhibitory properties against carbonic anhydrase (CA). These findings open pathways for the development of new therapeutic agents targeting various diseases by modulating CA activity (Büyükkıdan et al., 2013).
Anticancer Activity
Compounds incorporating pyrazole and thiadiazole moieties have been evaluated for their anticancer activity, demonstrating significant potential in this area. Research indicates that these compounds exhibit promising activity against a variety of cancer cell lines, such as melanoma, leukemia, cervical cancer, and breast cancer, suggesting their utility in developing new anticancer therapies (Tiwari et al., 2017).
Enzyme Inhibition for Agricultural Applications
Investigations into pyrazole derivatives as inhibitors of photosynthetic electron transport have yielded new leads for agricultural chemicals, particularly herbicides. These studies offer insights into the structure-activity relationships necessary for designing more effective and selective agricultural agents (Vicentini et al., 2005).
Future Directions
Properties
IUPAC Name |
N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O2S/c22-16(11-4-5-14-15(7-11)20-24-19-14)18-12-8-17-21(9-12)10-13-3-1-2-6-23-13/h4-5,7-9,13H,1-3,6,10H2,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXYKEAXRXQCIBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)CN2C=C(C=N2)NC(=O)C3=CC4=NSN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.